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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555772 Get Quote

An In-depth Technical Guide on the Health and Safety Considerations for Handling C.I. Direct
Black 80

This technical guide provides a comprehensive overview of the health and safety

considerations, toxicological profile, and handling procedures for C.I. Direct Black 80 (CAS

No. 8003-69-8; C.I. 31600). This document is intended for researchers, scientists, and

professionals in drug development and other laboratory settings who may work with this

substance.

Chemical and Physical Properties
C.I. Direct Black 80 is a trisazo dye characterized by its high molecular weight and water

solubility.[1] It appears as a bluish-black to black, odorless powder.[2][3] Its solubility in water

facilitates its use in dyeing processes for cellulosic fibers like cotton, as well as in the paper and

leather industries.[1][2][4] It is generally insoluble in organic solvents.[5][6]
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Property Value Reference(s)

C.I. Name Direct Black 80 [2]

C.I. Number 31600 [2]

CAS Number 8003-69-8 [2]

Chemical Class Trisazo [5]

Molecular Formula C₃₆H₂₃N₈Na₃O₁₁S₃ [5][7]

Molecular Weight 908.78 g/mol [5][7]

Appearance Bluish-black to black powder [2][7]

Odor Odorless [7][8]

Solubility

Soluble in water, forming a

blue-black solution; insoluble

in most organic solvents.

[2][5]

Melting Point > 572 °F (> 300 °C) [7]

Hazard Identification and Classification
While some sources indicate that C.I. Direct Black 80 does not meet the criteria for GHS

hazard classification, it is prudent to handle it as a potentially hazardous substance due to its

irritant properties and its classification as an azo dye.[9][10]

Primary Hazards:

Eye Irritation: The substance is considered irritating to the eyes.[8][11] One safety data sheet

assigns the risk phrase R36: Irritating to eyes.[11]

Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[2][8]

Skin Irritation: Prolonged or repeated contact may lead to skin irritation in sensitive

individuals.[8]
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Ingestion: It is considered to have low acute toxicity if swallowed but may cause

gastrointestinal irritation.[2][8]

Explosion Hazard: As a powder, it can form explosive dust clouds in the air under certain

conditions.[3][7][12]

Chronic Exposure: The main concern with many azo dyes is their potential for metabolic

conversion by intestinal or skin bacteria into potentially carcinogenic aromatic amines.[2][4]

[9] Although not a benzidine-based dye itself, this metabolic pathway is a known risk for the

broader class of azo compounds.[13] When heated to decomposition, it emits toxic fumes of

nitrogen oxides.[3][6][7]

Toxicological Data
The acute toxicity of C.I. Direct Black 80 is considered low. However, the potential for long-

term effects due to metabolic byproducts is a significant consideration.

Endpoint Species Route Value Reference(s)

Acute Oral

Toxicity (LD50)
Rat Oral > 2000 mg/kg [11]

Eye Irritation Rabbit Ocular Irritating [11]

Fish Toxicity

(LC50)
Rainbow Trout -

> 500 mg/L (49

hours)
[11]

Mutagenicity: A bacterial reverse mutation test (Ames test) has been reported for C.I. Direct
Black 80.[9] This test is crucial for assessing mutagenic potential, especially with metabolic

activation, as the byproducts of azo dye metabolism are often the primary concern.[9]

Experimental Protocols
Acute Oral Toxicity Study (as per OECD Guideline 423)
This protocol outlines the methodology for assessing the acute oral toxicity of a substance.[9]
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Animal Model: Healthy, young adult rats of a standard laboratory strain are typically used.

The animals are acclimatized to laboratory conditions before the study.[9]

Housing and Feeding: Animals are housed in controlled environments with a 12-hour

light/dark cycle. Standard laboratory diet and drinking water are provided, though animals

are fasted overnight before dosing.[9]

Dose Administration: A single dose of 2000 mg of C.I. Direct Black 80 per kg of body weight,

prepared in a suitable vehicle like water, is administered to a group of animals (typically 5

females) by oral gavage.[9]

Observations: The animals are observed for mortality, clinical signs of toxicity (changes in

skin, fur, eyes, behavior), and changes in body weight. Observations are conducted

frequently on the day of dosing and at least once daily for 14 days.[9]

Endpoint: If three or more animals survive the 14-day observation period, the LD50 is

determined to be greater than 2000 mg/kg.[9]

Bacterial Reverse Mutation Test (Ames Test - as per
OECD Guideline 471)
This test is designed to evaluate the mutagenic potential of a substance by measuring its ability

to induce mutations in bacteria.[9]

Test Strains: Histidine-requiring strains of Salmonella typhimurium and/or tryptophan-

requiring strains of Escherichia coli are used.[9]

Metabolic Activation: The test is performed both with and without an exogenous metabolic

activation system, such as a post-mitochondrial fraction (S9) from the liver of induced

rodents. This is critical for azo dyes to mimic mammalian metabolism and detect mutagenic

byproducts.[9]

Procedure: The bacterial strains are exposed to various concentrations of C.I. Direct Black
80, both with and without the S9 mix. The mixture is then plated on a minimal medium that

lacks the required amino acid for the specific bacterial strain.[9]
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Endpoint: After a suitable incubation period, the number of revertant colonies (colonies that

have mutated and can now grow without the required amino acid) is counted. A substance is

considered mutagenic if it causes a dose-dependent increase in the number of revertant

colonies compared to a negative control.[9]

Signaling and Metabolic Pathways
The primary toxicological concern for C.I. Direct Black 80 is related to its metabolism. Azo

dyes can undergo reductive cleavage of the azo bond (-N=N-) by azoreductase enzymes,

which are present in the liver and in intestinal and skin bacteria.[13] This process can lead to

the formation of aromatic amines, which may be carcinogenic.[4]
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Caption: Metabolic pathway of azo dyes leading to potentially carcinogenic aromatic amines.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is essential to minimize exposure and ensure a safe

working environment.[14]

Engineering Controls
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Ventilation: Handle C.I. Direct Black 80 in a well-ventilated area. The use of a chemical

fume hood is highly recommended to control airborne dust levels.[8][9]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.[8][9][14]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[14]

Skin Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[9][14]

Respiratory Protection: If dust is generated, an approved respirator should be used.[8][14]

Hygiene Practices
Wash hands thoroughly after handling.[9][14]

Do not eat, drink, or smoke in areas where the chemical is handled.[9][14]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[8][9] Keep

away from incompatible materials such as strong oxidizing and reducing agents.[6][9]

Spills: In case of a spill, dampen the solid material with water to prevent dusting.[7][12]

Sweep or vacuum the material into a suitable container for disposal.[8] The spill area should

then be washed with soap and water.[7][12]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

discharge into sewers or waterways.[14][15]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. Get medical aid if irritation develops or persists.[7][8]
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Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8][15]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[8][15]

Fire and Explosion Hazards
Fire Hazard: C.I. Direct Black 80 is probably combustible, though flash point data are not

available.[3][7]

Explosion Hazard: Dust from this material may form explosive mixtures with air.[3][7][12]

Extinguishing Media: Use a dry chemical, carbon dioxide, Halon extinguisher, or a water

spray to control fires involving this material.[7][11]

Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes,

including nitrogen oxides.[6][7][11]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of C.I. Direct Black 80
in a research setting.
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Caption: Workflow for the safe handling of C.I. Direct Black 80 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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